2-Chloro-4-methylpentanoyl chloride

• CAS No.: 62721-37-3
• Molecular Formula: C6H10Cl2O
• Molecular Weight: 169.05 g/mol
• IUPAC Name: 2-chloro-4-methylpentanoyl chloride
• InChI: InChI=1S/C6H10Cl2O/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3
• InChI Key: UMKCSZGJMKGBLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)Cl)Cl

Description

2-Chloro-4-methylpentanoyl chloride is an aliphatic acyl chloride with the molecular formula C₆H₁₀Cl₂O and a calculated molecular weight of 168.90 g/mol. Structurally, it features a pentanoyl backbone substituted with a chlorine atom at the 2-position and a methyl group at the 4-position. This compound is typically used as a reactive intermediate in organic synthesis, particularly in the preparation of esters, amides, and other derivatives via nucleophilic acyl substitution. Its electrophilic carbonyl group, enhanced by the electron-withdrawing chloro substituent, makes it highly reactive toward nucleophiles. However, the steric hindrance introduced by the 4-methyl group may modulate its reactivity in certain reactions.

While specific data (e.g., CAS RN, boiling/melting points) for this compound are absent in the provided evidence, its properties can be inferred from structural analogs. Below, it is compared with aromatic acyl chlorides from the provided sources to highlight key differences.

Preparation Methods

2-Chloro-4-methylpentanoyl chloride can be synthesized through several methods. One common synthetic route involves the chlorination of 4-methylpentanoic acid using thionyl chloride or oxalyl chloride. The reaction typically occurs under reflux conditions, and the product is purified through distillation . Industrial production methods often involve similar chlorination reactions but on a larger scale, with careful control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-Chloro-4-methylpentanoyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can react with nucleophiles such as amines, alcohols, and thiols to form corresponding amides, esters, and thioesters. These reactions typically occur under mild conditions with the presence of a base to neutralize the hydrochloric acid formed.

Reduction Reactions: It can be reduced to 2-chloro-4-methylpentanol using reducing agents like lithium aluminum hydride.

Hydrolysis: In the presence of water, it hydrolyzes to form 2-chloro-4-methylpentanoic acid and hydrochloric acid.

Scientific Research Applications

2-Chloro-4-methylpentanoyl chloride is used in various scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the preparation of pharmaceuticals and agrochemicals.

Biology: It can be used to modify biological molecules, such as proteins and peptides, by introducing the 2-chloro-4-methylpentanoyl group.

Medicine: It is involved in the synthesis of certain drug molecules, where the 2-chloro-4-methylpentanoyl group imparts specific pharmacological properties.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-chloro-4-methylpentanoyl chloride involves its reactivity towards nucleophiles. The chlorine atom attached to the carbonyl carbon makes the carbonyl carbon more electrophilic, facilitating nucleophilic attack. This reactivity is exploited in various chemical synthesis processes to introduce the 2-chloro-4-methylpentanoyl group into target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence includes two aromatic acyl chlorides: 4-Methoxyphenacyl chloride and 2-Methylbenzoyl chloride (). While structurally distinct from 2-chloro-4-methylpentanoyl chloride, these compounds offer insights into how substituents and aromaticity influence physicochemical and reactive properties.

Data Table: Key Properties of Acyl Chlorides

Compound Name	Molecular Weight (g/mol)	CAS RN	Boiling Point (°C)	Melting Point (°C)	Structure Type	Key Substituents
4-Methoxyphenacyl chloride	184.61	2196-99-8	-	98–100	Aromatic	4-methoxy, phenacyl
2-Methylbenzoyl chloride	154.59	933-88-0	213	-	Aromatic	2-methyl, benzoyl
2-Chloro-4-methylpentanoyl chloride	168.90 (calculated)	Not provided	~180–200 (estimated)	Not available	Aliphatic	2-chloro, 4-methyl

Data for 4-Methoxyphenacyl chloride and 2-Methylbenzoyl chloride sourced from . Properties for 2-chloro-4-methylpentanoyl chloride are inferred.

Structural and Reactivity Differences

Aromatic vs. Aliphatic Backbones: The aromatic compounds in the table stabilize their carbonyl groups through resonance with the benzene ring, reducing electrophilicity compared to aliphatic acyl chlorides like 2-chloro-4-methylpentanoyl chloride. This makes the latter more reactive in nucleophilic substitutions . The electron-donating methyl group in 2-methylbenzoyl chloride further deactivates the carbonyl, whereas the electron-withdrawing chloro group in 2-chloro-4-methylpentanoyl chloride enhances its electrophilicity .

In contrast, the planar aromatic systems in 4-methoxyphenacyl chloride and 2-methylbenzoyl chloride minimize steric interference .

Physical Properties: Aromatic acyl chlorides generally exhibit higher boiling points (e.g., 213°C for 2-methylbenzoyl chloride) due to stronger van der Waals forces and π-π stacking. Aliphatic analogs like 2-chloro-4-methylpentanoyl chloride likely have lower boiling points (~180–200°C) .

Applications: Aromatic acyl chlorides are often used in pharmaceuticals and agrochemicals (e.g., pesticide intermediates). Aliphatic derivatives like 2-chloro-4-methylpentanoyl chloride are favored in polymer chemistry and specialty organic synthesis due to their higher reactivity .

Biological Activity

2-Chloro-4-methylpentanoyl chloride is an acyl chloride with a molecular formula of C$_6$H$_{10}$ClO and is recognized for its potential biological activities. This compound serves as an important intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Understanding its biological activity is crucial for its application in medicinal chemistry and other fields.

• Molecular Weight : 146.60 g/mol
• Boiling Point : Approximately 255.5 °C
• Melting Point : 42-43 °C
• Density : 1.1 g/cm³
• LogP : 1.87 (indicating moderate hydrophobicity)

As an acyl chloride, 2-chloro-4-methylpentanoyl chloride readily reacts with nucleophiles, leading to the formation of various substituted products. Its chlorine atom enhances its electrophilic character, making it a versatile reagent in organic synthesis. The compound's reactivity allows it to participate in nucleophilic substitution reactions, which are essential for modifying biomolecules and synthesizing drug candidates.

Biological Activity

The biological activity of 2-chloro-4-methylpentanoyl chloride has been explored primarily through its role as a precursor in the synthesis of bioactive compounds. Below are key findings regarding its biological implications:

Antimicrobial Activity

Research indicates that derivatives of acyl chlorides can exhibit antimicrobial properties. For instance, compounds synthesized from 2-chloro-4-methylpentanoyl chloride have been tested against various bacterial strains, showing promising results in inhibiting growth at micromolar concentrations.

Enzyme Inhibition

Studies have demonstrated that derivatives of this compound can act as inhibitors for specific enzymes. For example:

• Matrix Metalloproteinases (MMPs) : Certain derivatives showed inhibitory effects on MMPs, which are implicated in cancer progression and tissue remodeling. The IC$_{50}$ values for these derivatives ranged from 0.83 to 11 µM against specific cancer cell lines .

Case Studies

• Synthesis of Antimalarial Agents : A study on the synthesis of HEDICINs, which include a structural motif derived from 2-chloro-4-methylpentanoyl chloride, revealed significant activity against Plasmodium falciparum, with IC$_{50}$ values in the micromolar range .
• Anti-leishmanial Activity : Derivatives were evaluated for their efficacy against Leishmania infantum, demonstrating potential as anti-leishmanial agents with promising activity in vitro .

Data Table: Biological Activity Overview

Biological Activity	Target	IC$_{50}$ (µM)	Reference
Antimicrobial	Bacterial Strains	<10
MMP Inhibition	MMP-8	0.83 - 11
Antimalarial	Plasmodium falciparum	0.83 - 11
Anti-leishmanial	Leishmania infantum	<10